Cas no 52459-25-3 (1H-Pyrrole-3-carboxylic acid, 2-formyl-4-methyl-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 2-formyl-4-methyl-, methyl ester
• CAS No: 52459-25-3
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 359576
• PubChem ID: 71365627
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 2-formyl-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-formyl-4-methyl-, methyl ester
• methyl 2-formyl-4-methyl-1H-pyrrole-3-carboxylate
• DTXSID60789026
• 52459-25-3

• Inchi： 1S/C8H9NO3/c1-5-3-9-6(4-10)7(5)8(11)12-2/h3-4,9H,1-2H3
• InChI Key： OFHHGUFHWSDUAI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=O)NC=C1C)=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.16